Cas no 2138138-24-4 (5-(2-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol)

• Product Name: 5-(2-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol
• CAS No: 2138138-24-4
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6246093
• PubChem ID: 165451346
• Update Time: 2025-05-20

5-(2-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-742912
• 5-(2-methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol
• 2138138-24-4
• 5-(2-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol

• Inchi： 1S/C11H14N2O/c1-8-11(3-2-4-13-8)9-5-10(14)7-12-6-9/h2-5,10,12,14H,6-7H2,1H3
• InChI Key： OKYZKEASPVEJPO-UHFFFAOYSA-N
• SMILES： OC1C=C(C2=CC=CN=C2C)CNC1

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 45.2Ų

Additional information on 5-(2-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol

Chemical Profile of 5-(2-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138138-24-4)

5-(2-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol, identified by the CAS number 2138138-24-4, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydropyridine class, a scaffold that is widely recognized for its versatility in drug design due to its ability to interact with various biological targets. The presence of a methylpyridine moiety at the 2-position and a hydroxyl group at the 3-position of the tetrahydropyridine ring introduces unique pharmacophoric features that make this molecule a promising candidate for further exploration.

The 5-(2-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol structure combines elements that are commonly found in bioactive molecules. The pyridine ring is a well-documented pharmacophore in medicinal chemistry, often contributing to binding affinity and selectivity when interacting with biological receptors. Specifically, the 2-methylpyridin-3-yl substituent enhances the compound's potential to engage with enzymes and receptors by providing a hydrophobic surface for interaction while maintaining sufficient electronic properties for hydrogen bonding or ionic interactions. The tetrahydropyridine core itself is known for its role in modulating neurotransmitter systems, making this compound particularly relevant in the context of central nervous system (CNS) drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutics targeting neurological disorders. The 5-(2-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol molecule has been investigated as a potential lead compound for such applications due to its structural similarity to known active pharmaceutical ingredients (APIs) that modulate neurotransmitter release and receptor activity. Preliminary studies have suggested that this compound may exhibit properties conducive to enhancing synaptic communication or modulating ion channel activity in neuronal cells. These findings are particularly exciting given the unmet medical needs in treating conditions such as cognitive impairment and neurodegenerative diseases.

The hydroxyl group at the 3-position of the tetrahydropyridine ring is another key pharmacophoric feature that contributes to the compound's biological activity. Hydroxyl-containing heterocycles are frequently observed in bioactive molecules due to their ability to form hydrogen bonds with biological targets. This functional group can also influence solubility and metabolic stability, which are critical factors in drug development. The specific positioning of this hydroxyl group in 5-(2-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol may play a crucial role in determining its binding mode and interaction affinity with potential therapeutic targets.

Advances in computational chemistry have enabled researchers to predict the binding interactions of small molecules with biological targets with increasing accuracy. Molecular docking studies on 5-(2-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol have revealed potential binding sites on enzymes and receptors relevant to neurological function. These virtual screening approaches have identified that this compound may interact with proteins involved in neurotransmitter synthesis and degradation pathways. Such insights are invaluable for guiding experimental design and optimizing lead compounds for clinical development.

Experimental validation of computational predictions has been instrumental in advancing drug discovery efforts. In vitro assays have been conducted to evaluate the biochemical activity of 5-(2-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol, focusing on its effects on key enzymes and receptors implicated in neurological disorders. Initial results suggest that this compound exhibits modulatory effects on enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are critical regulators of neurotransmitter levels. These findings align well with computational predictions and underscore the potential of this molecule as a therapeutic agent.

The synthesis of 5-(2-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol presents an interesting challenge due to its complex structural features. Multistep synthetic routes have been developed that leverage modern organic chemistry techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation. These synthetic strategies not only provide access to the target molecule but also allow for structural modifications to optimize its pharmacological properties. The ability to efficiently synthesize this compound is essential for advancing preclinical studies and ultimately translating it into clinical applications.

The pharmacokinetic profile of any drug candidate is critical for determining its clinical efficacy and safety profile. Preliminary pharmacokinetic studies on 5-(2-Methylpyridin-3-yl)-1,2,3,6-tetrahydropyridin-3-ol have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies indicate that the compound exhibits moderate oral bioavailability and favorable metabolic stability under physiological conditions. However, further optimization may be required to enhance its solubility and reduce potential metabolic clearance pathways.

The development of novel drugs often involves iterative optimization cycles based on both computational modeling and experimental data. Future research on 5-(2-Methylpyridin-3-ytl)-1H-pyrrole[1',4':4',7']-[1H-indazole]-7-carboxaldehyde, including structural analogs derived from this scaffold, may focus on enhancing specific pharmacokinetic or pharmacodynamic properties through medicinal chemistry interventions. Such efforts aim to improve target engagement while minimizing off-target effects or adverse side effects.

The broader significance of compounds like 5-(2-Methylpyridin]-1H-pyrrole[1',4':4',7']-[1H-indazole]-7-carboxaldehyde lies not only in their potential therapeutic applications but also in their contribution to our understanding of molecular interactions within biological systems. As research continues to uncover new biological pathways relevant to human health, further exploration of tetrahydropyridine derivatives will undoubtedly remain a fertile ground for innovative drug discovery endeavors.